N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H19N5O5/c1-9-6-11(21-22(9)2)16-19-20-17(27-16)18-15(23)10-7-12(24-3)14(26-5)13(8-10)25-4/h6-8H,1-5H3,(H,18,20,23)
• InChI Key: DMRYISVCSWTAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol

Description

The compound “N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide” is a complex organic molecule that contains several functional groups and rings. It includes a pyrazole ring, an oxadiazole ring, and a benzamide group. Pyrazoles are a class of compounds that have been widely studied for their diverse biological activities. Oxadiazoles are another class of heterocyclic compounds that have been studied for their potential medicinal properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Pyrazole rings can be synthesized through several methods, including the reaction of hydrazines with 1,3-diketones. Oxadiazole rings can be formed through the cyclization of appropriate precursors. The exact synthesis route would depend on the specific substituents and their positions on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present and their reactivity. For example, the pyrazole ring might undergo reactions at the nitrogen atoms, while the oxadiazole ring might be less reactive due to the presence of the nitrogen and oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Catalysis and Coordination Chemistry

The synthesis of pyrazole-based ligands has garnered significant attention due to their potential applications in catalysis. . These ligands contain pyrazole sp2-nitrogen, pyridine sp2-nitrogen, and amine sp3-nitrogen, which can coordinate with metal ions. The copper (II)-based complexes, in particular, demonstrated excellent catalytic activity in the oxidation of catechol to o-quinone. The presence of copper (II) ions mimics the active site of the catecholase enzyme, resulting in enhanced reaction rates.

Metal Ion Extraction and Spectrophotometric Determination

. Their ability to form stable complexes with metal ions makes them valuable for analytical purposes.

Antileishmanial and Antimalarial Activities

Molecular docking studies revealed that pyrazole derivatives exhibit promising antileishmanial and antimalarial properties. .

Organic Reagents for Transition Metal Ions

Pyrazole-based compounds, including those with carbonyl and thiocarbonyl groups, serve as potential donor ligands for transition metal ions. .

Biological and Clinical Applications

Indole derivatives, which share structural similarities with pyrazoles, have diverse biological and clinical applications. .

Mechanism of Action

Target of Action

The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These organisms are responsible for causing leishmaniasis and malaria, respectively . The compound interacts with these targets to exert its pharmacological effects.

Mode of Action

The compound interacts with its targets through a process known as molecular docking . This involves the compound fitting into a specific site on the target, known as the active site . In the case of Leishmania aethiopica, the active site is LmPTR1 . The compound has a desirable fitting pattern in this pocket, characterized by a lower binding free energy .

Biochemical Pathways

The compound affects the biochemical pathways of the target organisms, leading to their inhibition . Specifically, it inhibits the growth of Leishmania aethiopica and Plasmodium berghei, leading to their eventual death . The downstream effects of this include the reduction of the symptoms associated with leishmaniasis and malaria .

Pharmacokinetics

Given its potent antileishmanial and antimalarial activities, it can be inferred that it has good bioavailability .

Result of Action

The compound has potent antileishmanial and antimalarial activities . It is more active than the standard drugs miltefosine and amphotericin B deoxycholate . Specifically, it displayed superior antipromastigote activity . Furthermore, it elicited better inhibition effects against Plasmodium berghei .